Cas no 1805621-25-3 (Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate)

• Product Name: Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate
• CAS No: 1805621-25-3
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4898868
• Update Time: 2025-05-22

Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate
• Methyl 3-amino-5-bromopyridine-2-acetate

• Inchi： 1S/C8H9BrN2O2/c1-13-8(12)3-7-6(10)2-5(9)4-11-7/h2,4H,3,10H2,1H3
• InChI Key： UPWYISWFOWUZES-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate

Recent Advances in the Application of Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate (CAS: 1805621-25-3) in Chemical Biology and Pharmaceutical Research

The compound Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate (CAS: 1805621-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and functionalized with amino, bromo, and ester groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate is its role as a building block in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The bromo and amino functional groups on the pyridine ring allow for further derivatization, enabling the creation of diverse compound libraries for high-throughput screening.

In addition to its applications in kinase inhibitor development, Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate has been explored as a precursor for the synthesis of fluorescent probes. Researchers at the University of Cambridge (2024) utilized this compound to develop a series of pyridine-based fluorescent tags for imaging intracellular processes. The bromo group was selectively replaced via Suzuki-Miyaura coupling reactions, yielding probes with tunable emission wavelengths and high photostability, making them valuable tools for live-cell imaging.

Another significant application of this compound lies in the field of antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a new class of antibacterial agents derived from Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate. The compounds exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity toward mammalian cells. The presence of the bromo group was found to be crucial for enhancing membrane permeability and target binding affinity.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate. Recent advancements in flow chemistry have addressed some of these issues, as demonstrated in a 2024 publication in Organic Process Research & Development. The study reported a continuous-flow protocol that improved yield and reduced byproduct formation, making the compound more accessible for industrial-scale applications.

Looking ahead, the versatility of Methyl 2-(3-amino-5-bromopyridin-2-yl)acetate (CAS: 1805621-25-3) is expected to drive further innovation in drug discovery and chemical biology. Ongoing research is exploring its potential in covalent inhibitor design, PROTAC development, and as a scaffold for fragment-based drug discovery. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.